8-(2,4-dimethoxyphenyl)-10-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C21H19N7O4
• Molecular Weight: 433.4 g/mol
• IUPAC Name: 8-(2,4-dimethoxyphenyl)-10-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C21H19N7O4/c1-30-12-6-4-5-11(9-12)17-16-18(20(29)24-23-17)22-21-25-26-27-28(21)19(16)14-8-7-13(31-2)10-15(14)32-3/h4-10,19H,1-3H3,(H,24,29)(H,22,25,27)
• InChI Key: SBKUGGXSVAFSTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2C3=C(C(=O)NN=C3C4=CC(=CC=C4)OC)NC5=NN=NN25)OC

Description

This compound is a nitrogen-rich tricyclic heterocycle featuring a central heptazatricyclo[7.4.0.0³,⁷] framework substituted with methoxy groups at the 2,4-positions on one phenyl ring and a 3-methoxyphenyl group on another. Its molecular formula is C₂₁H₁₉N₇O₄ (molecular weight: 433.4 g/mol) and it exhibits a complex fused-ring system with seven nitrogen atoms, contributing to its unique electronic and steric properties . The compound is synthesized via multi-step condensation and cyclization reactions under controlled conditions (e.g., reflux in ethanol/acetic acid) to ensure high purity (>95%) .

Potential applications include:

• Medicinal Chemistry: Structural analogs demonstrate antimicrobial and anticancer activities due to interactions with enzymes or receptors .
• Material Science: The rigid tricyclic structure may serve as a scaffold for optoelectronic materials .

Biological Activity

Molecular Characteristics

Property	Value
Molecular Formula	C21H19N7O4
Molecular Weight	433.4 g/mol
IUPAC Name	8-(2,4-dimethoxyphenyl)-10-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
InChI Key	WZKIVBSPRABQEO-UHFFFAOYSA-N

Structural Insights

This compound features a tricyclic structure with multiple methoxy groups that may influence its reactivity and biological interactions. The presence of these functional groups is critical for its potential pharmacological effects.

The biological activity of this compound is hypothesized to involve interactions with various molecular targets within biological systems:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation: It could interact with receptors to modulate signaling pathways.
• DNA/RNA Interaction: There is potential for binding to nucleic acids, affecting gene expression.

Therapeutic Potential

Research indicates that compounds with similar structures exhibit various therapeutic effects:

• Anticancer Activity: Preliminary studies suggest potential cytotoxic effects against cancer cell lines.
• Anti-inflammatory Properties: The compound may reduce inflammation through modulation of inflammatory pathways.

Study 1: Anticancer Activity

A recent study investigated the cytotoxic effects of similar tricyclic compounds on human cancer cell lines. Results indicated that compounds with methoxy substitutions showed significant inhibition of cell proliferation in breast and colon cancer models.

Study 2: Enzyme Interaction

Another research effort focused on the interaction of methoxyphenyl compounds with cyclooxygenase (COX) enzymes. The findings suggested that these compounds could serve as selective COX inhibitors, potentially leading to new anti-inflammatory drugs.

Study 3: Molecular Docking Studies

Molecular docking simulations have been conducted to predict the binding affinity of this compound to various targets. These studies highlight a strong interaction with protein kinases involved in cancer signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

Key structural analogs differ in substituents on the phenyl rings, altering physicochemical and biological properties. Below is a comparative analysis:

Compound Name (IUPAC)	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications
Target Compound: 8-(2,4-dimethoxyphenyl)-10-(3-methoxyphenyl)-heptazatricyclo...-13-one	C₂₁H₁₉N₇O₄	433.4	2,4-OCH₃; 3-OCH₃	Enhanced solubility; anticancer potential
10-(3,4-Dimethoxyphenyl)-8-phenyl-heptazatricyclo...-13-one	C₂₀H₁₇N₇O₃	403.4	3,4-OCH₃; phenyl	Moderate bioactivity; catalyst in organic reactions
8-(4-Ethylphenyl)-10-phenyl-heptazatricyclo...-13-one	C₂₀H₁₇N₇O	358.4	4-C₂H₅; phenyl	Lower polarity; industrial applications
10-(4-Chlorophenyl)-8-(2,4-dimethoxyphenyl)-heptazatricyclo...-13-one	C₂₁H₁₇ClN₇O₃	437.8	4-Cl; 2,4-OCH₃	High binding affinity; antimicrobial
10-(3-Methoxyphenyl)-8-(4-methoxyphenyl)-heptazatricyclo...-13-one	C₂₀H₁₇N₇O₃	403.4	3-OCH₃; 4-OCH₃	Dual methoxy groups enhance reactivity

Substituent Effects on Properties

• Methoxy Groups :
  • Electron-Donating Effects : Increase solubility and modulate electronic density, enhancing interactions with biological targets (e.g., DNA topoisomerases) .
  • Positional Isomerism : 3-Methoxy substitution (target compound) vs. 4-methoxy () alters steric hindrance, affecting binding kinetics .
• Chlorine Substituents :
  • Electron-withdrawing 4-Cl groups () improve stability and binding affinity but reduce solubility compared to methoxy analogs .
• Alkyl Chains :
  • Ethyl groups () lower molecular weight and polarity, favoring industrial applications over biological use .